6-Methyl-2-[[1-(9H-xanthene-9-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one

• IUPAC Name: 6-methyl-2-[[1-(9H-xanthene-9-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C23H21N3O3/c1-15-10-11-21(27)26(24-15)14-16-12-25(13-16)23(28)22-17-6-2-4-8-19(17)29-20-9-5-3-7-18(20)22/h2-11,16,22H,12-14H2,1H3
• InChI Key: TXUOMUOKFFFGNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)CC2CN(C2)C(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C23H21N3O3
• Molecular Weight: 387.4 g/mol
• CAS No.: 2309591-14-6

Description

“6-Methyl-2-[[1-(9H-xanthene-9-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one” is a complex organic compound. It contains a xanthene moiety, which is a tricyclic system consisting of two benzene rings fused onto a central pyran ring. Xanthenes and their derivatives are known to exhibit a wide range of biological activities. The compound also contains an azetidine ring, which is a four-membered heterocyclic ring containing three carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of xanthone derivatives has been extensively studied. Classical methods involve the use of polyphenol and different salicylic acids heated with acetic anhydride as the dehydrating agent. More recent methods have utilized catalysts such as ytterbium, palladium, ruthenium, and copper. The synthesis of azetidine derivatives has also been reported. The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles.

Molecular Structure Analysis

The molecular structure of “this compound” can be elucidated using various spectroscopic techniques such as ESI-MS and one- and two-dimensional NMR experiments.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” would likely involve the formation of the xanthene and azetidine moieties, followed by their coupling.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be determined using various experimental techniques. For example, the NIST/TRC Web Thermo Tables provide critically evaluated thermophysical property data for pure compounds.

Future Directions

The future directions for research on “6-Methyl-2-[[1-(9H-xanthene-9-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one” could involve further exploration of its biological activities and potential applications in medicine, given the known activities of xanthone derivatives. Additionally, the development of more efficient synthetic strategies could also be a focus of future research.